Cas no 2172545-67-2 (2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-5-hydroxybenzoic acid)

• Product Name: 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-5-hydroxybenzoic acid
• CAS No: 2172545-67-2
• MF: C₂₆H₂₄N₂O₆S
• MW: 492.543565750122
• CID: 6149819
• PubChem ID: 165979093
• Update Time: 2025-05-20

2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-5-hydroxybenzoic acid
• 2-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)-5-hydroxybenzoic acid
• EN300-1541244
• 2172545-67-2

• Inchi： 1S/C26H24N2O6S/c29-16-9-10-23(21(13-16)25(31)32)28-24(30)15-35-12-11-27-26(33)34-14-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-10,13,22,29H,11-12,14-15H2,(H,27,33)(H,28,30)(H,31,32)
• InChI Key： BMTSNVJBMOEQPG-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1C(=O)O)O)=O)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 492.13550766g/mol
• Monoisotopic Mass: 492.13550766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 150Ų

Additional information on 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-5-hydroxybenzoic acid

Comprehensive Analysis of 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-5-hydroxybenzoic acid (CAS No. 2172545-67-2)

The compound 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-5-hydroxybenzoic acid (CAS No. 2172545-67-2) is a sophisticated Fmoc-protected derivative with significant applications in peptide synthesis and bioconjugation. Its unique structure combines a hydroxybenzoic acid backbone with an ethylsulfanyl linker, making it a versatile intermediate for drug discovery and biomaterials. Researchers are increasingly interested in this compound due to its role in targeted drug delivery and proteomics, aligning with the growing demand for precision medicine technologies.

In the context of green chemistry, 2172545-67-2 has garnered attention for its potential in sustainable synthesis workflows. The Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) is a cornerstone of solid-phase peptide synthesis (SPPS), a technique widely adopted in biopharmaceutical production. Recent studies highlight its compatibility with automated synthesis platforms, addressing the industry's push toward high-throughput screening and AI-driven molecular design. This positions the compound as a critical enabler for next-generation therapeutics.

The hydroxybenzoic acid moiety in 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-5-hydroxybenzoic acid contributes to its chelating properties, which are exploitable in metal-catalyzed reactions and nanomaterial functionalization. With the rise of nanomedicine, this attribute has sparked interest in using the compound for surface modification of drug-loaded nanoparticles. Furthermore, its thioether linkage (ethylsulfanyl) offers stability under physiological conditions, a sought-after feature for in vivo applications.

From a structural-activity relationship perspective, the compound's amido and carboxylic acid groups facilitate conjugation chemistry, enabling covalent attachment to proteins, polymers, or small-molecule payloads. This versatility aligns with trending research areas like antibody-drug conjugates (ADCs) and prodrug development. Notably, its CAS No. 2172545-67-2 is frequently queried in chemical databases alongside terms such as "Fmoc-AA derivatives" and "peptide coupling reagents," reflecting its niche yet expanding utility.

Quality control of 2172545-67-2 involves advanced analytical techniques like HPLC and LC-MS, ensuring purity for GMP-grade applications. As regulatory standards tighten for biologics, the demand for rigorously characterized intermediates like this compound is projected to grow. Its synthetic accessibility from commercially available Fmoc-amino acids further enhances its appeal to contract research organizations (CROs) and academic labs.

In summary, 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-5-hydroxybenzoic acid represents a convergence of chemical innovation and biomedical relevance. Its multifaceted applications—from peptide engineering to nanotechnology—underscore its value in contemporary research. As the scientific community prioritizes modular synthesis and bioorthogonal chemistry, this compound is poised to remain a high-impact reagent in the life sciences landscape.